Amino-derivatives of metals and metalloids. Part IV. Aminosilylation and aminophosphination of some unsaturated substrates
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000082
Abstract
The aminometallation of carbon dioxide and disulphide, and phenyl iso- and isothio-cyanate are described, using Me2Si(NEt2)2, Me2Si(NHEt)2, PhP(NMe2)2, and PhP(NMe2)Cl. The results are correlated with data on other systems. Structures are suggested for the new carbamato-, dithiocarbamato-, ureido-, and thioureido-silanes and -phosphines, on the basis of alcoholyses, infrared spectra, and analogy with previously studied systems.
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